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Compound Name: 3-Ethenylocta-1,2-diene

Cat. No.: B15458420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethenylocta-1,2-diene is a polyunsaturated hydrocarbon featuring a vinyl group attached to

an allene functional group. This structure, known as a vinylallene, is a valuable intermediate in

organic synthesis. While specific, experimentally-derived spectroscopic data for 3-
Ethenylocta-1,2-diene is not extensively documented in publicly available literature, its

spectral characteristics can be reliably predicted based on the well-established principles of

spectroscopy for allenes and conjugated diene systems. This guide provides a comprehensive

overview of the predicted spectroscopic data for 3-Ethenylocta-1,2-diene, along with

generalized experimental protocols for its synthesis and characterization.

Predicted Spectroscopic Data
The following tables summarize the anticipated quantitative data for 3-Ethenylocta-1,2-diene
based on characteristic values for similar chemical structures.

Table 1: Predicted ¹H NMR Spectroscopic Data
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Protons
Predicted Chemical
Shift (δ, ppm)

Predicted
Multiplicity

Predicted Coupling
Constant (J, Hz)

H-1 (a,b) ~4.5 - 5.0 Doublet of doublets

J(H-1a, H-2) ≈ 7, J(H-

1b, H-2) ≈ 7, J(H-1a,

H-1b) ≈ 2

H-2 ~5.2 - 5.6 Multiplet

H-3 ~5.0 - 5.4 Multiplet

H-9 (a,b) ~4.9 - 5.2 Multiplet

H-10 ~5.7 - 6.0 Multiplet

H-4 ~2.0 - 2.2 Multiplet

H-5, H-6 ~1.2 - 1.5 Multiplet

H-7 ~0.8 - 1.0 Triplet J(H-7, H-6) ≈ 7

Predicted based on general chemical shifts for terminal allenes and vinyl groups.[1]

Table 2: Predicted ¹³C NMR Spectroscopic Data

Carbon Predicted Chemical Shift (δ, ppm)

C-1 ~75 - 85

C-2 ~200 - 210

C-3 ~90 - 100

C-4 ~30 - 35

C-5 ~28 - 32

C-6 ~22 - 26

C-7 ~13 - 15

C-9 ~115 - 120

C-10 ~135 - 140
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The central sp-hybridized carbon of the allene (C-2) is characteristically found at a very

downfield shift of 200-220 ppm.[1] The sp²-hybridized carbons of the allene (C-1 and C-3)

resonate around 80-90 ppm.[1]

Table 3: Predicted Infrared (IR) Spectroscopic Data

Functional Group
Predicted Absorption
Range (cm⁻¹)

Intensity

C=C=C Stretch (Allene) ~1950 - 1970 Medium to Weak

C=C Stretch (Vinyl) ~1620 - 1640 Medium

sp² C-H Stretch (Vinyl &

Allene)
~3010 - 3090 Medium

sp³ C-H Stretch (Alkyl) ~2850 - 2960 Strong

=C-H Bend (Vinyl) ~910 and 990 Strong

Allenes show a characteristic, though sometimes weak, absorption band in the region of 1900-

2000 cm⁻¹.[2][3]

Table 4: Predicted Mass Spectrometry Data

Ion Predicted m/z Notes

[M]⁺ 122 Molecular Ion

[M-CH₃]⁺ 107 Loss of a methyl radical

[M-C₂H₅]⁺ 93 Loss of an ethyl radical

[M-C₄H₉]⁺ 65
Allylic cleavage, loss of a butyl

radical

Alkenes and dienes typically show a distinct molecular ion peak.[4] A common fragmentation

pathway for alkenes is the cleavage of the allylic bond, which results in a resonance-stabilized

allylic carbocation.[5]
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Experimental Protocols
Detailed experimental procedures for the synthesis and spectroscopic analysis of 3-
Ethenylocta-1,2-diene would be analogous to general methods established for vinylallenes

and other unsaturated hydrocarbons.

1. Synthesis of Vinylallenes via Wittig-Horner Reaction

A plausible synthetic route to 3-Ethenylocta-1,2-diene is the Wittig-Horner reaction.[6][7] This

method involves the reaction of a 1-lithio-1,3-dienyl phosphine oxide with an aldehyde.

Step 1: Preparation of 1-Iodo-1,3-dienyl Phosphine Oxide: This precursor can be

synthesized from the corresponding zirconacyclopentadiene by reaction with an α-phosphino

group followed by iodination.

Step 2: Generation of the Ylide: The 1-iodo-1,3-dienyl phosphine oxide is treated with a

strong base, such as n-butyllithium, at low temperature (-78 °C) in an inert solvent like

tetrahydrofuran (THF) to generate the corresponding 1-lithio-1,3-dienyl phosphine oxide in

situ.

Step 3: Wittig-Horner Reaction: The appropriate aldehyde (in this case, pentanal) is added to

the solution of the lithiated species. The reaction mixture is allowed to warm to room

temperature.

Step 4: Workup and Purification: The reaction is quenched with a saturated aqueous solution

of ammonium chloride. The organic layer is extracted, dried, and concentrated. The crude

product is then purified by column chromatography on silica gel to yield the pure vinylallene.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve 5-25 mg of the purified 3-Ethenylocta-1,2-diene in

approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR

tube.[8] An internal standard such as tetramethylsilane (TMS) can be added for precise

chemical shift calibration.[8][9]

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-field NMR spectrometer (e.g.,

400 MHz or higher). For ¹H NMR, standard acquisition parameters are typically sufficient. For
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¹³C NMR, a greater number of scans will be required due to the low natural abundance of the

¹³C isotope.[10] Two-dimensional NMR experiments, such as COSY and HSQC, can be

performed to aid in the complete assignment of proton and carbon signals.[10]

3. Infrared (IR) Spectroscopy

Sample Preparation: For a liquid sample like 3-Ethenylocta-1,2-diene, a neat spectrum can

be obtained by placing a small drop of the compound between two salt plates (e.g., NaCl or

KBr).[11] Alternatively, a solution in a suitable transparent solvent (e.g., CCl₄) can be

prepared and analyzed in a solution cell.[11] For solid samples, a KBr pellet or a Nujol mull

can be prepared.

Data Acquisition: The spectrum is recorded using a Fourier Transform Infrared (FTIR)

spectrometer.[12] The background spectrum of the salt plates or solvent is recorded first and

then subtracted from the sample spectrum. The data is typically collected over the range of

4000 to 400 cm⁻¹.[13]

4. Mass Spectrometry (MS)

Sample Preparation: Prepare a dilute solution of the sample (approximately 10-100 µg/mL)

in a volatile organic solvent such as methanol or acetonitrile.[14] The solution should be free

of any particulate matter.

Data Acquisition: Introduce the sample into the mass spectrometer, often via direct infusion

or coupled with a gas chromatography (GC-MS) or liquid chromatography (LC-MS) system.

[15] For a volatile compound like 3-Ethenylocta-1,2-diene, GC-MS with electron ionization

(EI) is a common technique.[15] The instrument analyzes the mass-to-charge ratio (m/z) of

the molecular ion and its fragments. High-resolution mass spectrometry (HRMS) can be

used to determine the exact molecular formula.

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the synthesis and spectroscopic

characterization of a novel compound such as 3-Ethenylocta-1,2-diene.
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Caption: General workflow for the synthesis and spectroscopic characterization of a novel

organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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